Cas no 17176-77-1 (Dibenzyl Phosphite)
Dibenzyl Phosphite (C₁₄H₁₅O₃P) is an organophosphorus compound commonly utilized as a stabilizer, intermediate, or ligand in organic synthesis and polymer chemistry. Its key advantages include its effectiveness as a reducing agent and its ability to act as a phosphitylating agent in the preparation of phosphonates and phosphates. The compound's benzyl groups enhance solubility in organic solvents, facilitating reactions under mild conditions. Dibenzyl Phosphite is also valued for its role in improving the thermal and oxidative stability of polymers. Its relatively low toxicity and handling stability make it a practical choice for industrial and laboratory applications requiring controlled phosphorus-based reactivity.
Dibenzyl Phosphite structure
Product Name:Dibenzyl Phosphite
CAS No:17176-77-1
MF:C14H14O3P
MW:261.232924938202
MDL:MFCD00004774
CID:50670
PubChem ID:6334615
Update Time:2025-10-07
Dibenzyl Phosphite Chemical and Physical Properties
Names and Identifiers
-
- Dibenzyl phosphonate
- Phosphonic acid dibenzyl ester
- Phosphorous acid dibenzyl ester
- Bromine Hydride Acetic Acid
- Dibenzyl phosphite
- Dibenzyl hydrogen phosphite
- DIBENZYL PHOSPHITE,TECH.
- Dipenzylphosphit
- O,O'-DIBENZYLPHOSPHINE
- AURORA KA-1209
- Dibenzyl phosphite,95%
- Dibenzyl phosphite ,85%
- Dibenzyl phosphite ,98%
- Dibenzyl phosphite, 90+%
- DIBENZYL PHOSPHITE, TECH.
- Phosphonic acid, bis(phenylmethyl) ester
- 1O720L5H5A
- Dibenzyl phosphite, 95%
- Dibenzylphosphit
- dibenzylphosphonate
- Phosphonic Acid Bis(phenylmethyl) Ester
- Bis(benzyloxy)(oxo)phosphanium
- oxo-bis(phenylmethoxy)phosphanium
- MIBXHGZAARWAGI-UHFFFAOYSA-N
- Dibenzyl phosphite, technical grade
- AS-57330
- s11959
- EINECS 241-226-1
- NS00054189
- MFCD00004774
- 17176-77-1
- UNII-1O720L5H5A
- EN300-80532
- AKOS015964514
- Q-200957
- SCHEMBL36370
- P1016
- DTXSID20938038
- SY010379
- CS-W010143
- DIBENZYL PHOSPHITE [MI]
- Q27252680
- Bis(phenylmethyl) Ester Phosphonic Acid; Benzyl Phosphonate ((C7H7O)2HPO); , Dibenzyl Ester Phosphonic Acid; Dibenzyl Hydrogen Phosphite; Dibenzyl Phosphonate
- RQKYHDHLEMEVDR-UHFFFAOYSA-N
- BIS(BENZYLOXY)(OXO)-??-PHOSPHANYLIUM
- Dibenzyl Phosphite
-
- MDL： MFCD00004774
- Inchi： 1S/C14H14O3P/c15-18(16-11-13-7-3-1-4-8-13)17-12-14-9-5-2-6-10-14/h1-10H,11-12H2/q+1
- InChI Key： RQKYHDHLEMEVDR-UHFFFAOYSA-N
- SMILES： [P+](=O)(OCC1C=CC=CC=1)OCC1C=CC=CC=1
- BRN： 1982794
Computed Properties
- Exact Mass: 262.07600
- Monoisotopic Mass: 261.068056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.5
- Topological Polar Surface Area: 35.5
Experimental Properties
- Color/Form: Colorless oily liquid
- Density: 1.187 g/mL at 25 °C(lit.)
- Melting Point: 0 to 5°
- Boiling Point: 165°C/0.1mmHg(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.555(lit.)
- Water Partition Coefficient: Soluble in DMSO, Methanol. Reacts with water.
- PSA: 59.00000
- LogP: 3.80970
- Solubility: Soluble in benzene
- Merck: 3014
- Sensitiveness: Air & Moisture Sensitive
- Vapor Pressure: No data available
Dibenzyl Phosphite Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN3278
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S37/39-S26-S36
- FLUKA BRAND F CODES：21
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R36/37/38
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：2-8°C
Dibenzyl Phosphite Customs Data
- HS CODE：2920909090
- Customs Data：
China Customs Code:
2920909090Overview:
2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Dibenzyl Phosphite Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D135771-25g |
Dibenzyl Phosphite |
17176-77-1 | ≥95.0% | 25g |
¥597.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D135771-5g |
Dibenzyl Phosphite |
17176-77-1 | ≥95.0% | 5g |
¥175.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D135771-100g |
Dibenzyl Phosphite |
17176-77-1 | ≥95.0% | 100g |
¥1956.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D135771-250g |
Dibenzyl Phosphite |
17176-77-1 | ≥95.0% | 250g |
￥3,299.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D131927-5g |
Dibenzyl Phosphite |
17176-77-1 | 5g |
¥154.90 | 2023-09-03 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D131927-100g |
Dibenzyl Phosphite |
17176-77-1 | 100g |
¥1750.90 | 2023-09-03 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D131927-25g |
Dibenzyl Phosphite |
17176-77-1 | 25g |
¥514.90 | 2023-09-03 | ||
| TRC | D418190-25g |
Dibenzyl Phosphite |
17176-77-1 | 25g |
$ 170.00 | 2023-09-07 | ||
| TRC | D418190-100g |
Dibenzyl Phosphite |
17176-77-1 | 100g |
$ 581.00 | 2023-09-07 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012550-25g |
Dibenzyl Phosphite |
17176-77-1 | 95% | 25g |
￥396 | 2024-05-25 |
Dibenzyl Phosphite Related Literature
-
1. 223. Studies on phosphorylation. Part X. The preparation of tetraesters of pyrophosphoric acid from diesters of phosphoric acid by means of exchange reactionsN. S. Corby,G. W. Kenner,A. R. Todd J. Chem. Soc. 1952 1234
-
2. 500. Studies on phosphorylation. Part VIII. The production of tetrabenzyl pyrophosphate by the action of acyl chlorides on dibenzyl hydrogen phosphate, and a novel reaction of tetraphenyl pyrophosphateH. S. Mason,A. R. Todd J. Chem. Soc. 1951 2267
-
3. 705. Nucleotides. Part XVII. N-Chloroamides as reagents for the chlorination of diesters of phosphorous acid. A new synthesis of uridine-5′ pyrophosphateG. W. Kenner,A. R. Todd,F. J. Weymouth J. Chem. Soc. 1952 3675
-
4. 617. Esters containing phosphorus. Part IXH. G. Cook,J. D. Ilett,B. C. Saunders,G. J. Stacey,H. G. Watson,I. G. E. Wilding,S. J. Woodcock J. Chem. Soc. 1949 2921
-
5. 826. Studies on phosphorylation. Part XX. The oxidation of mono- and di-alkyl phosphitesD. M. Brown,P. R. Hammond J. Chem. Soc. 1960 4229
17176-77-1 (Dibenzyl Phosphite) Related Products
- 78543-37-0(Dibenzyl phosphate potassiumsalt)
- 7145-06-4(Phosphoricacid, diethyl (3-methylphenyl)methyl ester)
- 884-90-2(Phosphoric acid,diethyl phenylmethyl ester)
- 62548-02-1(Benzenemethanol, 4-methyl-, hydrogen phosphate, sodium salt (9CI))
- 10276-87-6(Phosphoric acid,(3,4-dimethylphenyl)methyl diethyl ester)
- 67293-73-6(Phosphoric acid, dimethyl phenylmethyl ester)
- 1623-08-1(Phosphoric Acid Dibenzyl Ester)
- 62548-03-2(Benzenemethanol, 4-methyl-, hydrogen phosphate, silver(1+) salt (9CI))
- 820208-41-1(Benzenemethanol, 4-methyl-, dihydrogen phosphate)
- 1707-92-2(Phosphoric acid,tris(phenylmethyl) ester)
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